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Compound of Interest

Compound Name: 2-Cyanomethylthioadenosine

Cat. No.: B15291871 Get Quote

A comprehensive search of scientific literature and chemical databases reveals no available

information on the compound "2-Cyanomethylthioadenosine." This suggests that this specific

adenosine derivative may be a novel compound that has not yet been synthesized or

characterized, or the name may be a misnomer for a different, related molecule.

Databases such as PubChem, which serve as extensive repositories of chemical information,

do not contain an entry for 2-Cyanomethylthioadenosine. Furthermore, searches for its

synthesis, biological activity, or any applications in molecular biology have not yielded any

relevant results.

While information on the requested compound is unavailable, a significant body of research

exists for structurally related adenosine analogs with sulfur-containing modifications at the 2-

position of the purine ring. These related compounds have established applications in

molecular biology.

One such prominent example is 2-Methylthioadenosine (2-MeS-Ado). This naturally occurring

modified nucleoside is a component of some transfer RNAs (tRNAs) and has been studied for

its various biological activities.

Due to the lack of data on 2-Cyanomethylthioadenosine, we are unable to provide the

requested detailed Application Notes and Protocols. However, we can offer a comprehensive

overview of a closely related and well-documented compound, such as 2-Methylthioadenosine,

to illustrate the roles that 2-substituted adenosine derivatives can play in molecular biology

research.
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We recommend verifying the name and chemical structure of the compound of interest. If "2-
Cyanomethylthioadenosine" is indeed the correct name for a novel compound, its synthesis

and biological evaluation would need to be performed and published before detailed application

notes and protocols can be developed.

To cite this document: BenchChem. [Application of 2-Cyanomethylthioadenosine in
Molecular Biology: Information Not Available]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15291871#application-of-2-
cyanomethylthioadenosine-in-molecular-biology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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